Cas no 1785618-52-1 (2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid)

• Product Name: 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid
• CAS No: 1785618-52-1
• MF: C₉H₈F₂O₂S
• MW: 218.220428466797
• CID: 6292203
• PubChem ID: 105425426
• Update Time: 2025-05-19

2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1971644
• 1785618-52-1
• 2,2-difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid
• 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid

• Inchi： 1S/C9H8F2O2S/c1-14-7-5-3-2-4-6(7)9(10,11)8(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： CFZZCOQBBSVXGQ-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C(=O)O)(F)F

Computed Properties

• Exact Mass: 218.02130699g/mol
• Monoisotopic Mass: 218.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid

2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic Acid: A Comprehensive Overview

2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid, also known by its CAS number 1785618-52-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The molecule consists of a central acetic acid moiety substituted with two fluorine atoms at the 2-position and a 2-(methylsulfanyl)phenyl group, which introduces both electronic and steric effects into the structure.

The synthesis of 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid involves a series of carefully designed organic reactions. Recent studies have focused on optimizing the synthetic pathways to enhance yield and purity. One notable approach involves the use of fluorination techniques, such as the Corey-Fuchs reaction, which allows for precise control over the placement of fluorine atoms. Additionally, the incorporation of the methylsulfanyl group has been achieved through nucleophilic aromatic substitution, leveraging the directing effects of sulfur-containing substituents.

The structural uniqueness of this compound has led to its exploration in various biological contexts. Recent research has highlighted its potential as a modulator of cellular signaling pathways, particularly those involving tyrosine kinases. In vitro studies have demonstrated that 1785618-52-1 exhibits inhibitory activity against several receptor tyrosine kinases (RTKs), which are often overexpressed in cancer cells. This suggests that the compound could serve as a lead molecule for the development of targeted anticancer therapies.

Beyond its pharmacological applications, 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid has also been investigated for its environmental fate and toxicity. Studies conducted under simulated environmental conditions reveal that the compound undergoes slow degradation under UV light, primarily through photooxidation mechanisms. This information is crucial for assessing its potential impact on ecosystems and guiding regulatory decisions regarding its use.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of CAS 1785618-52-1. These methods provide detailed insights into the molecular architecture, including the spatial arrangement of substituents and their influence on chemical reactivity.

The development of efficient analytical methods for detecting 1785618-52-1 in complex matrices is another area of active research. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) has emerged as a powerful tool for this purpose, offering high sensitivity and specificity. Such advancements are essential for ensuring compliance with quality control standards in pharmaceutical manufacturing.

In conclusion, 2,2-Difluoro-2-[2-(methylsulfanyl)phenyl]acetic acid, or CAS 1785618-52-1, represents a promising compound with diverse applications in chemistry and biology. Its unique structure, coupled with recent advances in synthesis and characterization techniques, positions it as a valuable asset in both academic research and industrial development.